4-(2-{[4-(dimethylamino)benzyl]amino}ethyl)benzenesulfonamide hydrochloride

• IUPAC Name: 4-[2-[[4-(dimethylamino)phenyl]methylamino]ethyl]benzenesulfonamide;hydrochloride
• InChI: InChI=1S/C17H23N3O2S.ClH/c1-20(2)16-7-3-15(4-8-16)13-19-12-11-14-5-9-17(10-6-14)23(18,21)22;/h3-10,19H,11-13H2,1-2H3,(H2,18,21,22);1H
• InChI Key: HTOLIPCTBKIINY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)CNCCC2=CC=C(C=C2)S(=O)(=O)N.Cl
• Molecular Formula: C17H24ClN3O2S
• Molecular Weight: 369.9 g/mol

Description

4-(2-{[4-(dimethylamino)benzyl]amino}ethyl)benzenesulfonamide hydrochloride, also known as DBA, is a chemical compound that has been extensively studied for its potential applications in the field of medicinal chemistry. DBA is a sulfonamide derivative that has been shown to exhibit a range of biological activities, including anti-inflammatory, analgesic, and antitumor effects.

Mechanism of Action

The mechanism of action of 4-(2-{[4-(dimethylamino)benzyl]amino}ethyl)benzenesulfonamide hydrochloride is not fully understood, but it is thought to involve the inhibition of several key enzymes and signaling pathways involved in inflammation and cancer. For example, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins that contribute to inflammation and pain. This compound has also been shown to inhibit the activity of several protein kinases, including Akt and ERK, which are involved in cell proliferation and survival.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory and antitumor effects, this compound has been shown to exhibit a range of other biochemical and physiological effects. For example, this compound has been shown to inhibit the activity of carbonic anhydrase, an enzyme involved in the regulation of acid-base balance in the body. This compound has also been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(2-{[4-(dimethylamino)benzyl]amino}ethyl)benzenesulfonamide hydrochloride is its relatively low toxicity, which makes it a promising candidate for further development as a therapeutic agent. However, one of the main limitations of this compound is its poor solubility in water, which can make it difficult to administer in vivo. Additionally, more research is needed to fully understand the mechanism of action and potential side effects of this compound.

Future Directions

There are several potential future directions for research on 4-(2-{[4-(dimethylamino)benzyl]amino}ethyl)benzenesulfonamide hydrochloride. One area of interest is the development of more effective formulations of this compound that can improve its solubility and bioavailability. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of inflammation and cancer. Finally, more research is needed to explore the potential side effects and safety of this compound in vivo.

Synthesis Methods

The synthesis of 4-(2-{[4-(dimethylamino)benzyl]amino}ethyl)benzenesulfonamide hydrochloride involves the reaction of 4-bromo-N,N-dimethylbenzenesulfonamide with 4-(dimethylamino)benzylamine in the presence of potassium carbonate. The resulting intermediate is then treated with ethylene oxide to yield this compound hydrochloride. The overall yield of this reaction is around 50%, and the purity of the final product can be improved through recrystallization.

Scientific Research Applications

4-(2-{[4-(dimethylamino)benzyl]amino}ethyl)benzenesulfonamide hydrochloride has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit anti-inflammatory and analgesic effects in animal models of inflammation and pain. Additionally, this compound has been shown to inhibit the growth of several human cancer cell lines, including breast, lung, and colon cancer cells. These findings suggest that this compound may have potential applications as a therapeutic agent for the treatment of inflammation and cancer.